Cas no 1365545-42-1 (1-Chloro Dihydro Dutasteride)

• Product Name: 1-Chloro Dihydro Dutasteride
• CAS No: 1365545-42-1
• Molecular Formula: C₂₇H₃₁N₂O₂F₆Cl
• Molecular Weight: 564.99
• CID: 1064477
• PubChem ID: 131699080

1-Chloro Dihydro Dutasteride Properties

Names and Identifiers

• 1-Chloro Dihydro Dutasteride
• 1H-Indeno[5,4-f]quinoline-7-carboxamide, N-[2,5-bis(trifluoromethyl)phenyl]-4-chlorohexadecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)- (ACI)
• 1365545-42-1
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-[2,5-Bis(trifluoromethyl)phenyl]-4-chlorohexadecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide
• Chlorodutasteride
• Dutasteride Impurity F (1-Chloro Dihydro Dutasteride)
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-[2,5-bis(trifluoromethyl)phenyl]-9-chloro-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide

• InChIKey： MKZGQDFQXQLWNU-PHHREDDHSA-N
• Inchi： InChI=1S/C27H31ClF6N2O2/c1-24-10-9-16-14(4-8-21-25(16,2)20(28)12-22(37)36-21)15(24)6-7-18(24)23(38)35-19-11-13(26(29,30)31)3-5-17(19)27(32,33)34/h3,5,11,14-16,18,20-21H,4,6-10,12H2,1-2H3,(H,35,38)(H,36,37)/t14-,15-,16-,18+,20?,21+,24-,25-/m1/s1
• SMILES： C[C@@]12CC[C@@H]3[C@@H]([C@H]1CC[C@H]2C(=O)Nc4cc(ccc4C(F)(F)F)C(F)(F)F)CC[C@H]5[C@]3(C(CC(=O)N5)Cl)C

Computed Properties

• Exact Mass: 564.1978249g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 564.1978249g/mol
• Heavy Atom Count: 38
• Complexity: 959
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Boiling Point: 645.6±55.0 °C at 760 mmHg
• Melting Point: 135 - 140°C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 344.2±31.5 °C
• Density: 1.4±0.1 g/cm3